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Compound of Interest

Compound Name: 2,4,5-Trichlorotoluene

Cat. No.: B165455

An In-depth Technical Guide to the Physical and Chemical Properties of 2,4,5-
Trichlorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trichlorotoluene is a chlorinated aromatic hydrocarbon belonging to the trichlorotoluene
isomer group, with the chemical formula C7HsCls.[1] This synthetic compound is a colorless,
lipophilic solid at room temperature.[1] It is primarily utilized as an intermediate in the synthesis
of other chemical products, including pesticides and herbicides.[1][2] For instance, itis a
precursor in the preparation of 2,4,5-trichlorobenzotrifluoride, which has applications in
hydraulic fluids and lubricating compositions.[2] This guide provides a comprehensive overview
of its physical and chemical properties, synthesis protocols, and safety information.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of 2,4,5-
Trichlorotoluene.

Table 1: General and Chemical Properties
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Property Value Reference

1,2,4-trichloro-5-

IUPAC Name [3]
methylbenzene

CAS Number 6639-30-1 [3]1[4]

Molecular Formula C7HsCls [31[41[5]

Molecular Weight 195.47 g/mol [6]

Canonical SMILES CC1=CC(=C(C=C1clchcl [5]
ZCXHZKNWIYVQNC-

InChl Key [4][5]
UHFFFAOYSA-N

Appearance Yellowish liquid [7]

Purity 98% [7]

Table 2: Physical Properties

Property Value Reference
Melting Point 79-81 °C [8]
Boiling Point 240.5 °C [1]
Density 1.3756 g/mL [7]

Insoluble in water; Soluble in
Solubility alcohol, benzene, and diethyl

ether.

LogP (Octanol/Water Partition

4.2 [3]
Coefficient)

Table 3: Spectroscopic Data
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Technique Data Highlights Reference
1H NMR Spectra available. [3]
13C NMR Spectra available. [3][8]

Major peaks at m/z 159, 161,

Mass Spectrometry 196.[3119]

Gas-phase IR spectrum
Infrared (IR) Spectroscopy ) [10]
available.

Table 4: Safety and Hazard Information

Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Serious eye )
o ) H318: Causes serious
damage/eye irritation GHSO05 (Corrosion) Danger

eye damage.[3][6
(Category 1) Y ge-[3](6]

Hazardous to the
) i H413: May cause long
aquatic environment, ] )
None Warning lasting harmful effects

long-term hazard o
to aquatic life.[3][6]

(Category 4)

Note: GHS classification information can vary between sources and is based on aggregated
data.[3][5]

Synthesis of 2,4,5-Trichlorotoluene

2,4,5-Trichlorotoluene can be synthesized via the chlorination of para-chlorotoluene.[2] The
process involves the reaction of p-chlorotoluene with chlorine gas in the presence of a suitable
catalyst.[2]

Experimental Protocol: Synthesis via Chlorination of p-
Chlorotoluene
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This protocol is based on the process described in US Patent 3,692,850.[2]

Materials:

para-Chlorotoluene

Chlorine gas

Ferrous sulfide (catalyst)[2]

Apparatus for gas-liquid reaction with temperature control and off-gas scrubbing.
Procedure:
o Charge the reaction vessel with para-chlorotoluene.

» Add a catalytic amount of ferrous sulfide, typically 1 to 3 grams per mole of para-
chlorotoluene.[2]

» Maintain the reaction temperature in the range of 25 to 50°C.[2]
« Introduce chlorine gas into the reaction mixture.

» Monitor the reaction progress until an average of approximately 3 gram atoms of chlorine per
mole of starting material has been incorporated.[2]

e Upon completion, the reaction mixture will contain a mixture of chlorotoluenes, including
dichlorotoluenes, trichlorotoluenes, and tetrachlorotoluenes.[2]

o The trichlorotoluene fraction is then separated from the mixture, typically by fractional
distillation.[2]

 Further purification of the 2,4,5-trichlorotoluene from other trichlorotoluene isomers can be
achieved by fractional distillation or crystallization.[2]

Visualizations
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Caption: Synthesis pathway for 2,4,5-Trichlorotoluene.
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Caption: Experimental workflow for the synthesis and purification.

Applications

The primary application of 2,4,5-trichlorotoluene is as a chemical intermediate.[2] It is a key
starting material in the production of other specialty chemicals. Notably, it is used in the
synthesis of the herbicide 2,3,6-trichlorobenzoic acid (2,3,6-TBA).[1]

Toxicology and Environmental Fate

2,4,5-Trichlorotoluene is classified as causing serious eye damage and may have long-lasting
harmful effects on aquatic life.[3][6] Due to its potential for environmental persistence and
toxicity, handling and disposal should be conducted in accordance with all applicable
regulations. While specific toxicological data for 2,4,5-trichlorotoluene is limited, related
compounds such as 2,4,5-trichlorophenol are known to be toxic and can cause irritation to the
skin, eyes, and respiratory system.[11] When released into the environment, compounds of this
nature can persist in soil and water.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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